Cas no 1171124-67-6 (4-chloro-5-ethyl-1H-imidazole-2-carboxylic acid)

• Product Name: 4-chloro-5-ethyl-1H-imidazole-2-carboxylic acid
• CAS No: 1171124-67-6
• MF: C₆H₇ClN₂O₂
• MW: 174.584980249405
• CID: 2615135
• PubChem ID: 67548929
• Update Time: 2025-06-13

4-chloro-5-ethyl-1H-imidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-ethyl-1H-imidazole-2-carboxylic acid
• 5-chloro-4-ethyl-1H-imidazole-2-carboxylicacid
• 5-chloro-4-ethyl-1H-imidazole-2-carboxylic acid
• 1171124-67-6
• DTXSID70737497
• SCHEMBL2823071
• WBRFPIVOPOBICF-UHFFFAOYSA-N
• EN300-814279
• 4-chloro-5-ethyl-1H-imidazole 2-carboxylic acid

• Inchi： 1S/C6H7ClN2O2/c1-2-3-4(7)9-5(8-3)6(10)11/h2H2,1H3,(H,8,9)(H,10,11)
• InChI Key： WBRFPIVOPOBICF-UHFFFAOYSA-N
• SMILES： ClC1=C(CC)NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 174.0196052g/mol
• Monoisotopic Mass: 174.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-chloro-5-ethyl-1H-imidazole-2-carboxylic acid

Introduction to 4-chloro-5-ethyl-1H-imidazole-2-carboxylic acid (CAS No. 1171124-67-6)

4-chloro-5-ethyl-1H-imidazole-2-carboxylic acid, identified by the Chemical Abstracts Service registry number CAS No. 1171124-67-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the imidazole family, a class of nitrogen-containing heterocycles that have garnered considerable attention due to their diverse biological activities and applications in drug development.

The structural framework of 4-chloro-5-ethyl-1H-imidazole-2-carboxylic acid consists of a five-membered aromatic ring containing two nitrogen atoms, with substituents at the 4th and 5th positions. The presence of a chlorine atom at the 4th position and an ethyl group at the 5th position imparts unique electronic and steric properties to the molecule, making it a versatile scaffold for further chemical modifications and functionalization. The carboxylic acid group at the 2nd position further enhances its reactivity, enabling its incorporation into various pharmacophores and drug candidates.

In recent years, 4-chloro-5-ethyl-1H-imidazole-2-carboxylic acid has emerged as a valuable intermediate in the synthesis of bioactive molecules. Its imidazole core is known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The chloro and ethyl substituents contribute to its binding affinity with biological targets, making it an attractive building block for medicinal chemists.

One of the most compelling aspects of 4-chloro-5-ethyl-1H-imidazole-2-carboxylic acid is its role in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules that interact with specific enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its potential in modulating kinases and other signaling proteins, which are critical targets in oncology and inflammatory diseases.

The synthesis of 4-chloro-5-ethyl-1H-imidazole-2-carboxylic acid involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the formation of the imidazole ring, followed by selective chlorination and alkylation to introduce the desired substituents. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity.

Recent advancements in computational chemistry have further enhanced the utility of 4-chloro-5-ethyl-1H-imidazole-2-carboxylic acid. Molecular modeling studies have provided insights into its interactions with biological targets, allowing for rational drug design. These simulations help predict binding affinities, metabolic stability, and potential side effects, thereby accelerating the drug discovery process.

The pharmaceutical industry has shown particular interest in derivatives of 4-chloro-5-ethyl-1H-imidazole-2-carboxylic acid due to their promising pharmacological profiles. Several clinical trials are underway evaluating the efficacy of compounds derived from this scaffold in treating various conditions. Preliminary results indicate that these derivatives exhibit potent activity against resistant pathogens and chronic diseases.

In addition to its therapeutic applications, 4-chloro-5-ethyl-1H-imidazole-2-carboxylic acid has found utility in agrochemical research. Its structural motifs are being explored in the development of novel pesticides and herbicides that offer improved efficacy while minimizing environmental impact. This dual functionality underscores the compound's versatility across multiple scientific disciplines.

The chemical properties of 4-chloro-5-ethyl-1H-imidazole-2-carboxylic acid also make it a valuable tool in academic research. Its reactivity allows for diverse functionalization strategies, enabling chemists to explore new synthetic pathways and develop innovative methodologies. Collaborative efforts between academia and industry have led to groundbreaking discoveries that continue to expand our understanding of molecular interactions.

As research progresses, the importance of 4-chloro-5-ethyl-Himidine-dicarboxylate CAS No 1171124676 is likely to grow further. Emerging technologies such as flow chemistry and biocatalysis are expected to enhance its synthesis efficiency, making it more accessible for large-scale applications. Furthermore, interdisciplinary approaches combining chemistry with biology and computer science will continue to uncover new possibilities for this remarkable compound.

In conclusion,4-chloro-Himidine-dicarboxylate CAS No 1171124676 represents a cornerstone in modern chemical research with far-reaching implications for medicine and industry. Its unique structural features, coupled with its broad range of applications, position it as a key player in addressing some of today's most pressing scientific challenges.